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Compound of Interest

Compound Name: Calcium arsenate

Cat. No.: B147906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Environmental Protection

Agency's (EPA) regulatory history concerning the use of calcium arsenate. This inorganic

arsenical pesticide, once widely employed as an insecticide and herbicide, underwent

significant scrutiny due to its toxicological profile, ultimately leading to the cancellation of its

registrations. This document details the key regulatory milestones, quantitative data on its use

and toxicity, and the scientific rationale behind the EPA's decisions.

Introduction to Calcium Arsenate
Calcium arsenate, with the chemical formula Ca₃(AsO₄)₂, is an inorganic compound that was

historically used as a broad-spectrum pesticide. Its primary applications included the control of

the boll weevil on cotton crops and as a herbicide for turf management, particularly on golf

courses to control annual grasses like Poa annua and crabgrass.[1][2] Its high toxicity and the

classification of inorganic arsenic as a human carcinogen led to its eventual removal from the

market.[1][2]

Regulatory History and Key EPA Actions
The regulatory history of calcium arsenate is marked by a growing understanding of the risks

associated with inorganic arsenic. While an exact initial registration date is not readily available

in public records, its use as a pesticide predates the formation of the EPA in 1970.
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Early Use and Growing Concerns:

Calcium arsenate was used extensively in the early to mid-20th century. By 1942, an

estimated 38 million kilograms were produced, primarily for cotton crop protection.[3] The

development of synthetic organic pesticides like DDT following World War II led to a decline in

its use.[3]

EPA's Special Review (Mid-1980s):

In December 1986, the EPA initiated a Special Review for calcium arsenate due to concerns

about its oncogenic (cancer-causing) potential.[1][2] Inorganic arsenical compounds, including

calcium arsenate, were classified as Class A oncogens, based on sufficient human

epidemiological evidence.[1][2] The Special Review weighed the risks and benefits of its

continued use.

The EPA's review highlighted several key toxicological concerns:

Oncogenicity: Positive oncogenic effects based on human epidemiological studies.

Mutagenicity: Evidence suggesting that inorganic arsenical compounds are mutagenic.

Teratogenicity and Fetotoxicity: Potential for developmental and fetal toxicity.

Acute Toxicity: Known to be acutely toxic, with oral exposure leading to severe

gastrointestinal damage and potentially death.[1]

During the Special Review, the EPA considered mitigation measures such as the use of dust

masks and respirators by applicators. However, the agency determined that these measures

would not sufficiently reduce the risks to an acceptable level, especially in light of the limited

benefits of its continued registration for most uses.[2]

Proposed Cancellation and Deferred Decision for Turf Use (1986):

As a result of the Special Review, the EPA proposed to cancel all existing registrations of

calcium arsenate, with one notable exception: the flowable formulation for use on turf.[2] The

decision on the turf use was deferred pending further evaluation by the EPA's Risk Assessment

Forum on the carcinogenic potency of inorganic arsenic from dermal and dietary exposure.[2]
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For all other non-wood uses, the EPA concluded that the toxicological risks outweighed the

limited benefits.[2]

Voluntary Cancellation of Turf Use (1989):

On March 15, 1989, the EPA canceled the registration of calcium arsenate for use on turf at

the request of the registrant.[1] This voluntary cancellation marked a significant step towards

the complete phasing out of calcium arsenate. The timeline for this phase-out was as follows:

Sale by Registrant: Permitted to sell existing stocks until February 28, 1990.

Sale and Use by Others: Dealers and end-users could sell and use existing stocks until

December 31, 1991.[1]

Conclusion of the Special Review (1993):

A Federal Register notice on December 8, 1993, officially concluded the Special Review for the

remaining non-wood preservative uses of several inorganic arsenicals, including calcium
arsenate.[1] By this time, all registrations for calcium arsenate had been voluntarily canceled.

Quantitative Data
The following tables summarize the available quantitative data regarding the use, properties,

and toxicity of calcium arsenate.

Table 1: Physical and Chemical Properties of Calcium
Arsenate
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Property Value

Chemical Name Calcium Orthoarsenate

CAS Number 7778-44-1

Molecular Formula Ca₃(AsO₄)₂

Molecular Weight 398.08 g/mol

Appearance Colorless amorphous powder

Odor Odorless

Arsenic Content 38%

Melting Point 1455°C

Density 3.62 g/cm³

Solubility in Water Slightly soluble

Source: EPA Pesticide Fact Sheet, 1986[1][2]

Table 2: Historical Application Rates
Use Site Application Rate Method of Application

Turf (Herbicide)
4.5 lbs active ingredient per

acre

Ground boom (flowable liquid

suspension)

Cotton (Insecticide)
6 to 7 pounds per acre per

application
Dusting

Source: EPA Pesticide Fact Sheet, 1986; Auburn University, 2018

Table 3: Toxicological Data
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Endpoint Value Species

Oral LD₅₀ 20 mg/kg Rat

Oncogenicity Classification Class A (Human Carcinogen) Human

Ecological Toxicity

Moderately toxic to birds,

slightly toxic to fish, and

moderately toxic to aquatic

invertebrates.

Various

Source: EPA Pesticide Fact Sheet, 1986; Wikipedia[1][2][3]

Experimental Protocols
Detailed experimental protocols for the key toxicological and epidemiological studies that the

EPA relied upon for its risk assessment of calcium arsenate are not readily available in the

public domain. The EPA's conclusions were based on a comprehensive review of the existing

scientific literature at the time, including numerous human epidemiological studies that linked

inorganic arsenic exposure to cancer.

The EPA's 1988 Special Report on Ingested Inorganic Arsenic provides insight into the types of

studies considered. The risk assessment for skin cancer was primarily based on a large

prevalence study conducted in southwestern Taiwan where the population was exposed to high

concentrations of arsenic in drinking water. This and other confirmatory studies formed the

basis for classifying inorganic arsenic as a Group A human carcinogen. The methodologies of

these epidemiological studies would have involved:

Cohort or Case-Control Design: Identifying populations with known exposure to inorganic

arsenic and comparing their health outcomes to unexposed or less-exposed populations.

Exposure Assessment: Quantifying the level and duration of arsenic exposure, often through

analysis of drinking water sources.

Health Outcome Assessment: Diagnosing and documenting the incidence of various health

effects, particularly skin, bladder, and lung cancers.
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Statistical Analysis: Using statistical models to determine the association between arsenic

exposure and the observed health outcomes, while controlling for other potential

confounding factors.

For animal toxicology studies, standard protocols of the time, likely predecessors to current

OECD guidelines, would have been followed. These would have involved administering varying

doses of calcium arsenate to laboratory animals (e.g., rats, mice) via different routes of

exposure (oral, dermal, inhalation) and observing for signs of toxicity, carcinogenicity, and other

adverse effects over different time periods (acute, subchronic, and chronic).

EPA's Regulatory Process for Calcium Arsenate
The following diagram illustrates the key stages in the EPA's regulatory review and eventual

cancellation of calcium arsenate registrations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b147906?utm_src=pdf-body
https://www.benchchem.com/product/b147906?utm_src=pdf-body
https://www.benchchem.com/product/b147906?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-EPA and Early EPA Era

Regulatory Scrutiny

Regulatory Actions

Initial Registration and Widespread Use
(Pre-1970s)

Growing Scientific Concern over
Inorganic Arsenic Toxicity

Special Review Initiated (1986)
- Oncogenicity Concerns (Class A Carcinogen)

Risk Assessment Conducted
- Risks Outweigh Benefits for Most Uses

Proposed Cancellation of All Uses Except Turf (1986)

Decision on Turf Use Deferred
- Further Risk Assessment Required

Voluntary Cancellation of Turf Use (1989)

Conclusion of Special Review (1993)
- All Registrations Canceled

Click to download full resolution via product page

EPA's Regulatory Pathway for Calcium Arsenate
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Conclusion
The regulatory history of calcium arsenate by the EPA serves as a clear example of the

agency's evolving approach to pesticide regulation based on scientific advancements. The

identification of inorganic arsenic as a human carcinogen was the primary driver for the

initiation of a Special Review and the subsequent actions that led to the complete cancellation

of all its registered uses. While detailed historical experimental protocols are not easily

accessible, the EPA's decisions were rooted in a comprehensive evaluation of the available

toxicological and epidemiological data, prioritizing public health and environmental protection.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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